Cas no 1260675-31-7 (Tert-butyl 2-(2-chloropyridin-3-YL)acetate)

• Product Name: Tert-butyl 2-(2-chloropyridin-3-YL)acetate
• CAS No: 1260675-31-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD16036403
• CID: 4583297
• PubChem ID: 53419935
• Update Time: 2025-08-05

Tert-butyl 2-(2-chloropyridin-3-YL)acetate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(2-CHLOROPYRIDIN-3-YL)ACETATE
• AT21638
• Tert-butyl 2-(2-chloropyridin-3-YL)acetate

• MDL： MFCD16036403
• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-9(14)7-8-5-4-6-13-10(8)12/h4-6H,7H2,1-3H3
• InChI Key： JCLLWIAONURJSH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Tert-butyl 2-(2-chloropyridin-3-YL)acetate

Tert-butyl 2-(2-chloropyridin-3-YL)acetate (CAS No. 1260675-31-7)

Tert-butyl 2-(2-chloropyridin-3-YL)acetate, with the CAS number 1260675-31-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted pyridine ring. The presence of the chloro group at the 2-position of the pyridine ring introduces interesting electronic properties, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceuticals and agrochemicals. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antimicrobial properties. The ability of tert-butyl 2-(2-chloropyridin-3-YL)acetate to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, has made it a cornerstone in modern organic chemistry.

The synthesis of tert-butyl 2-(2-chloropyridin-3-YL)acetate typically involves a multi-step process, starting with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium catalysts in coupling reactions has significantly improved the yield and purity of the final product.

In terms of applications, this compound has found utility in the field of polymer chemistry. Its ability to act as a monomer precursor has led to the development of novel polymeric materials with tailored properties. Additionally, tert-butyl 2-(2-chloropyridin-3-YL)acetate has been employed in the synthesis of advanced materials for electronic applications, such as organic light-emitting diodes (OLEDs). The electronic properties of this compound make it an ideal candidate for such applications.

From a structural standpoint, tert-butyl 2-(2-chloropyridin-3-YL)acetate exhibits a stable framework due to the electron-withdrawing effects of the chloro group and the steric bulk provided by the tert-butyl group. This balance between electronic and steric effects contributes to its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into its electronic structure, further enhancing our understanding of its reactivity patterns.

Moreover, this compound has been utilized in asymmetric synthesis strategies, enabling the construction of chiral centers with high enantioselectivity. The integration of tert-butyl 2-(2-chloropyridin-3-YL)acetate into enantioselective protocols has opened new avenues for the production of optically active compounds, which are crucial in drug discovery and development.

In conclusion, tert-butyl 2-(tert-butyl)pyridine derivative (CAS No. 1260675-31-7) stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in chemical research and industrial processes. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow even further.